Cas no 159174-04-6 ([4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate)

[4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate structure
159174-04-6 structure
Product Name:[4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate
CAS No:159174-04-6
MF:C26H22O4
MW:398.4505
CID:2952131
Update Time:2022-08-31

[4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • [1,1':4',1''-三联苯]-4,4''-二基二异丁烯酸酯
    • Methacrylic acid,[p-Terphenyl]-4,4-diyl ester
    • 2-Methyl-2-propenoic acid [1,1':4',1''-terphenyl]-4,4''-diyl ester
    • 2-Propenoic acid, 2-methyl-, 1,1'-[1,1':4',1''-terphenyl]-4,4''-diyl ester
    • [4-[4-[4-(2-methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate
    • [4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate
    • Inchi: 1S/C26H22O4/c1-17(2)25(27)29-23-13-9-21(10-14-23)19-5-7-20(8-6-19)22-11-15-24(16-12-22)30-26(28)18(3)4/h5-16H,1,3H2,2,4H3
    • InChI Key: QBWDTPISGDUSPA-UHFFFAOYSA-N
    • SMILES: O(C(C(=C([H])[H])C([H])([H])[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])OC(C(=C([H])[H])C([H])([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 571
  • XLogP3: 6.6
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (3.8E-4 g/L) (25 ºC),
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